[2-(4-Acetamidoanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate

• IUPAC Name: [2-(4-acetamidoanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate
• InChI: InChI=1S/C18H17FN2O4/c1-12(22)20-15-5-7-16(8-6-15)21-17(23)11-25-18(24)10-13-3-2-4-14(19)9-13/h2-9H,10-11H2,1H3,(H,20,22)(H,21,23)
• InChI Key: ZIXIPPLMDAKRAX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)COC(=O)CC2=CC(=CC=C2)F
• Molecular Formula: C18H17FN2O4
• Molecular Weight: 344.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of “[2-(4-Acetamidoanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate” is unique and contributes to its potential applications in scientific research. The exact structure is not provided in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[2-(4-Acetamidoanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate” contribute to its potential applications in scientific research. The compound has a molecular weight of 402.5 g/mol.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been studied in the context of synthesizing fluorinated pyrrole derivatives. For instance, alkyl 2-(2-fluoro-anilino)-2-oxo-acetates undergo reactions to produce fluorophenyl pyrroles, demonstrating its utility in complex organic synthesis (Yavari, Nasiri, & Djahaniani, 2005).

Pharmaceutical Applications

• The biotransformation of certain pharmaceutical agents involves compounds structurally similar to [2-(4-Acetamidoanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate. These processes are significant in understanding the metabolic pathways of drugs (Rehmel et al., 2006).

Crystallographic Studies

• There are instances of crystal structure analysis involving similar fluorophenyl compounds, which helps in understanding the molecular configuration and interactions in such compounds (Burns & Hagaman, 1993).

Material Science and Electrochemistry

• Fluorophenyl acetates, similar to [2-(4-Acetamidoanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate, are used in the development of lithium-ion battery technology. Their modified versions have been shown to improve the performance of batteries, indicating potential applications in energy storage technologies (Li et al., 2014).

Antimicrobial Research

• Derivatives of compounds similar to [2-(4-Acetamidoanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate have been synthesized and evaluated for their antimicrobial properties, showing potential as therapeutic agents (Parikh & Joshi, 2014).

Safety and Hazards

The safety and hazards associated with “[2-(4-Acetamidoanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate” are not detailed in the search results. As with all chemicals, appropriate safety precautions should be taken when handling this compound.